Cas no 2228868-84-4 (3-1-(4-bromophenyl)cyclopropylpropanal)

• Product Name: 3-1-(4-bromophenyl)cyclopropylpropanal
• CAS No: 2228868-84-4
• MF: C₁₂H₁₃BrO
• MW: 253.135022878647
• CID: 5978559
• PubChem ID: 165779487
• Update Time: 2025-05-22

3-1-(4-bromophenyl)cyclopropylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-1-(4-bromophenyl)cyclopropylpropanal
• EN300-1920941
• 2228868-84-4
• 3-[1-(4-bromophenyl)cyclopropyl]propanal

• Inchi： 1S/C12H13BrO/c13-11-4-2-10(3-5-11)12(7-8-12)6-1-9-14/h2-5,9H,1,6-8H2
• InChI Key： QYVWQSWHROYIQK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CCC=O)CC1

Computed Properties

• Exact Mass: 252.01498g/mol
• Monoisotopic Mass: 252.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-1-(4-bromophenyl)cyclopropylpropanal

3-1-(4-Bromophenyl)cyclopropylpropanal: A Comprehensive Overview

The compound 3-1-(4-bromophenyl)cyclopropylpropanal (CAS No. 2228868-84-4) is a unique organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its distinctive structure, which combines a cyclopropyl group with a bromophenyl substituent and an aldehyde functional group. The cyclopropyl ring introduces strain and reactivity, while the bromophenyl group contributes to aromaticity and potential for further substitution. The aldehyde functional group adds versatility, enabling participation in various chemical reactions such as condensations and oxidations.

Recent studies have highlighted the potential of 3-1-(4-bromophenyl)cyclopropylpropanal in drug discovery. Researchers have explored its ability to act as a scaffold for constructing bioactive molecules. For instance, its strained cyclopropyl ring can serve as a site for ring-opening reactions, leading to the formation of diverse structures with potential pharmacological activities. Additionally, the bromine atom in the phenyl group provides opportunities for nucleophilic substitution, enabling the introduction of various functional groups tailored to specific biological targets.

The synthesis of 3-1-(4-bromophenyl)cyclopropylpropanal involves a multi-step process that typically begins with the preparation of the cyclopropane precursor. One common approach is the use of Simmons-Smith reaction to form the cyclopropane ring. Subsequent steps involve bromination of the aromatic ring and oxidation to introduce the aldehyde group. The optimization of these steps has been a focus of recent research, with chemists seeking to improve yields and reduce reaction times while maintaining high purity.

In terms of applications, 3-1-(4-bromophenyl)cyclopropylpropanal has shown promise in materials science as well. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Studies have demonstrated that the compound can be incorporated into thin-film transistor (TFT) devices, where it exhibits favorable charge transport characteristics. Furthermore, its ability to undergo controlled polymerization has opened avenues for its use in advanced polymeric materials with tailored mechanical and electronic properties.

From an environmental standpoint, researchers have also investigated the biodegradation and toxicity profiles of 3-1-(4-bromophenyl)cyclopropylpropanal. Initial findings suggest that under specific conditions, the compound can undergo microbial degradation, reducing its persistence in natural environments. However, further studies are required to fully understand its environmental impact and ensure safe handling practices.

In conclusion, 3-1-(4-bromophenyl)cyclopropylpropanal (CAS No. 2228868-84-4) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure offers opportunities for innovative chemical transformations, while its functional groups provide avenues for customization in drug design and materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological development.